Cas no 71447-49-9 (Gonadorelin)

Gonadorelin Properties

Names and Identifiers

• Gonadorelin diacetate
• Gonadorelin
• Gonadorelin acetate
• LH-RH LUTEINIZING HORMONE-RELEASING HORMONE
• Luliberin
• LH-Releasing factor
• LH-Releasing hormone
• Gonadorelina
• Luteostimulin
• Gonadorelinum
• Gonadotropin-releasing factor
• Luteinizing hormone-releasing factor
• Gonadoliberin I
• Human gonadoliberin-i
• Gn-RH
• GnRH-I
• 5-oxo-PHWSYGLRPGNH2
• LH-FSH Releasing Hormone
• p-Glu-His-Trp-Ser-Tyr-Gly-Leu-Arg-Pro-Gly-NH2
• Gonadotropin-releasing hormone I
• LH-RH (swine)
• 9O7312W37G
• Synthetic LH-FSH-RH
• LH-RH
• Gonadorelin [INN:BAN]
• Follicle-stimulating hormone-releasing fact
• AKOS030485979
• Gonadorelin diacetate (JP17)
• 7AT6GVO7OA
• D03267
• UNII-7AT6GVO7OA
• AKOS040758695
• S-71447-49-9
• LH-RH, human
• DTXSID201339012
• Gonadorelin Acetate (33515-09-2 free base)
• LHRH diacetate
• 71447-49-9
• QOVPLTBEZAJSHY-VIRDRFNDSA-N
• Gonadorelin diacetate (JP18)
• (2S)-N-[(2S)-5-CARBAMIMIDAMIDO-1-[(2S)-2-(CARBAMOYLMETHYLCARBAMOYL)PYRROLIDIN-1-YL]-1-OXOPENTAN-2-YL]-2-{2-[(2S)-2-[(2S)-3-HYDROXY-2-[(2S)-2-[(2S)-3-(1H-IMIDAZOL-4-YL)-2-{[(2S)-5-OXOPYRROLIDIN-2-YL]FORMAMIDO}PROPANAMIDO]-3-(1H-INDOL-3-YL)PROPANAMIDO]PROPANAMIDO]-3-(4-HYDROXYPHENYL)PROPANAMIDO]ACETAMIDO}-4-METHYLPENTANAMIDE; BIS(ACETIC ACID)
• +Expand

• InChIKey： XLXSAKCOAKORKW-AQJXLSMYSA-N
• Inchi： 1S/C55H75N17O13/c1-29(2)19-38(49(80)67-37(9-5-17-60-55(57)58)54(85)72-18-6-10-43(72)53(84)62-25-44(56)75)66-46(77)26-63-47(78)39(20-30-11-13-33(74)14-12-30)68-52(83)42(27-73)71-50(81)40(21-31-23-61-35-8-4-3-7-34(31)35)69-51(82)41(22-32-24-59-28-64-32)70-48(79)36-15-16-45(76)65-36/h3-4,7-8,11-14,23-24,28-29,36-43,61,73-74H,5-6,9-10,15-22,25-27H2,1-2H3,(H2,56,75)(H,59,64)(H,62,84)(H,63,78)(H,65,76)(H,66,77)(H,67,80)(H,68,83)(H,69,82)(H,70,79)(H,71,81)(H4,57,58,60)/t36-,37-,38-,39-,40-,41-,42-,43-/m0/s1
• SMILES： O=C([C@]([H])(C([H])([H])C([H])([H])C([H])([H])/N=C(\N([H])[H])/N([H])[H])N([H])C([C@]([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])N([H])C(C([H])([H])N([H])C([C@]([H])(C([H])([H])C1C([H])=C([H])C(=C([H])C=1[H])O[H])N([H])C([C@]([H])(C([H])([H])O[H])N([H])C([C@]([H])(C([H])([H])C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)N([H])C([C@]([H])(C([H])([H])C1=C([H])N=C([H])N1[H])N([H])C([C@]1([H])C([H])([H])C([H])([H])C(N1[H])=O)=O)=O)=O)=O)=O)=O)=O)N1C([H])([H])C([H])([H])C([H])([H])[C@@]1([H])C(N([H])C([H])([H])C(N([H])[H])=O)=O

Computed Properties

• Exact Mass: 1301.615284g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 18
• Hydrogen Bond Acceptor Count: 19
• Rotatable Bond Count: 31
• Monoisotopic Mass: 1301.615284g/mol
• Monoisotopic Mass: 1301.615284g/mol
• Topological Polar Surface Area: 549Ų
• Heavy Atom Count: 93
• Complexity: 2420
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3

Experimental Properties

• LogP: 1.28920
• PSA: 546.73000
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: H2O: 25 mg/mL, clear, faintly yellow
• Color/Form: Solid
• Density: 1.54